Cas no 3002530-49-3 ((2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane)

• Product Name: (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane
• CAS No: 3002530-49-3
• MF: C₁₀H₉ClF₄S
• MW: 272.690074682236
• CID: 6797330
• PubChem ID: 171366297
• Update Time: 2025-05-23

(2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane Chemical and Physical Properties

Names and Identifiers

• (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane
• 3002530-49-3

• Inchi： 1S/C10H9ClF4S/c1-5(2)16-9-7(12)4-3-6(8(9)11)10(13,14)15/h3-5H,1-2H3
• InChI Key： UQVCVHUWOHXFIJ-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC=C(C=1SC(C)C)F

Computed Properties

• Exact Mass: 272.0049618g/mol
• Monoisotopic Mass: 272.0049618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 25.3Ų

Additional information on (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane

Introduction to (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane (CAS No. 3002530-49-3)

The compound (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane (CAS No. 3002530-49-3) is a highly specialized organic sulfur compound with a unique structure that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its sulfane functional group, which plays a pivotal role in its chemical reactivity and biological activity. The molecule consists of a phenyl ring substituted with chlorine, fluorine, and trifluoromethyl groups, which contribute to its electronic properties and stability. The isopropyl group attached to the sulfur atom further enhances its versatility in various applications.

Recent studies have highlighted the potential of (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane in the development of novel pesticides and pharmaceutical agents. Its sulfane moiety has been shown to exhibit significant antioxidant properties, making it a promising candidate for use in oxidative stress-related therapies. Additionally, the compound's ability to act as a sulfur donor in organometallic chemistry has opened new avenues for its application in catalytic processes.

The synthesis of this compound involves a multi-step process that includes the preparation of the substituted phenyl ring and subsequent coupling with the isopropyl sulfide group. Researchers have optimized reaction conditions to achieve high yields and purity levels, ensuring its suitability for advanced applications. The use of microwave-assisted synthesis has been particularly effective in accelerating the reaction process while maintaining the integrity of the compound's structure.

In terms of biological activity, (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane has demonstrated potent anti-inflammatory effects in preclinical studies. Its ability to inhibit key inflammatory pathways makes it a strong candidate for the development of anti-inflammatory drugs. Furthermore, the compound's selective toxicity towards certain cancer cell lines suggests its potential as an anticancer agent, although further research is needed to confirm these findings.

The environmental impact of this compound has also been a subject of recent investigations. Studies indicate that it exhibits low bioaccumulation potential and rapid degradation under aerobic conditions, making it an environmentally friendly option for various industrial applications. However, its persistence under anaerobic conditions remains an area requiring further exploration.

From a materials science perspective, (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane has shown promise as a precursor for the synthesis of advanced materials such as graphene oxide composites. Its ability to facilitate controlled oxidation reactions on carbon surfaces has led to improved mechanical and electrical properties in these materials.

In conclusion, (2-Chloro-6-fluoro-3-(trifluoromethyl)phenyl)(isopropyl)sulfane (CAS No. 3002530-49-3) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure and favorable properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a significant role in shaping future advancements in science and technology.